3-(azetidin-3-yl)-4-methyl-1,2-oxazole hydrochloride
Overview
Description
3-(Azetidin-3-yl)-4-methyl-1,2-oxazole hydrochloride, commonly referred to as AMOX, is an organic compound used for a variety of scientific research applications. It is a chiral molecule with a hydrophilic group, making it highly soluble in water and other polar solvents. AMOX has been studied for its ability to act as a catalyst in organic synthesis, as well as for its potential applications in drug design and development.
Scientific Research Applications
AMOX has been studied for its potential applications in drug design and development. It has been used as a model compound to study the effects of chirality on the pharmacokinetics of drugs. It has also been used to study the effects of chirality on the binding of drugs to their target receptors. Additionally, AMOX has been studied for its ability to act as a catalyst in organic synthesis. It has been used as a catalyst in the synthesis of a variety of organic compounds, including peptides, carbohydrates, and nucleosides.
Mechanism of Action
The mechanism of action of AMOX is not well understood. However, it is believed that it binds to its target receptors by forming hydrogen bonds and electrostatic interactions. These interactions allow the compound to interact with the receptor, leading to a change in its conformation and the activation of the receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of AMOX have not been extensively studied. However, it has been shown to increase the activity of certain enzymes, such as cytochrome P450 and phosphodiesterase. It has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase. Additionally, AMOX has been shown to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
The main advantage of using AMOX in laboratory experiments is its high solubility in water and other polar solvents. This allows for easy handling and storage of the compound. Additionally, AMOX is relatively inexpensive and can be easily synthesized in a laboratory setting. The main limitation of using AMOX in laboratory experiments is that its mechanism of action is not well understood. This can make it difficult to accurately predict the effects of the compound on the target receptors.
Future Directions
There are several potential future directions for the research of AMOX. These include further studies into its mechanism of action, its potential applications in drug design and development, and its ability to act as a catalyst in organic synthesis. Additionally, further research into its biochemical and physiological effects could lead to the development of new therapeutic agents. Finally, studies into the effects of chirality on the binding of drugs to their target receptors could provide valuable insights into the design of new drugs.
Synthesis Methods
AMOX can be synthesized through a two-step process. The first step involves the reaction of 3-azetidin-3-yl-1,2-oxazole with 4-methyl-1,2-oxazole in the presence of a base catalyst. This reaction produces the desired product, 3-(azetidin-3-yl)-4-methyl-1,2-oxazole. The second step involves the addition of hydrochloric acid to the reaction mixture to form the hydrochloride salt of the compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(azetidin-3-yl)-4-methyl-1,2-oxazole hydrochloride involves the reaction of 3-chloro-4-methylisoxazole with azetidine in the presence of a base to form the desired product. The hydrochloride salt is then formed by reacting the product with hydrochloric acid.", "Starting Materials": [ "3-chloro-4-methylisoxazole", "azetidine", "base", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-chloro-4-methylisoxazole is reacted with azetidine in the presence of a base, such as sodium hydride or potassium carbonate, in an aprotic solvent, such as DMF or DMSO, at room temperature for several hours.", "Step 2: The resulting product, 3-(azetidin-3-yl)-4-methyl-1,2-oxazole, is isolated and purified by column chromatography.", "Step 3: The purified product is then reacted with hydrochloric acid in a suitable solvent, such as ethanol or water, to form the hydrochloride salt of the desired compound.", "Step 4: The hydrochloride salt is isolated and purified by recrystallization or other suitable methods." ] } | |
CAS RN |
2287287-82-3 |
Product Name |
3-(azetidin-3-yl)-4-methyl-1,2-oxazole hydrochloride |
Molecular Formula |
C7H11ClN2O |
Molecular Weight |
174.6 |
Purity |
95 |
Origin of Product |
United States |
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